Cas no 944517-45-7 (4-Hydroxy(2-methylphenyl)methylbenzonitrile)

4-Hydroxy(2-methylphenyl)methylbenzonitrile structure
944517-45-7 structure
Product Name:4-Hydroxy(2-methylphenyl)methylbenzonitrile
CAS No:944517-45-7
MF:C15H13NO
MW:223.269823789597
MDL:MFCD11096854
CID:1037725
PubChem ID:49963130
Update Time:2025-04-20

4-Hydroxy(2-methylphenyl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Hydroxy(o-tolyl)methyl)benzonitrile
    • 4-[hydroxy-(2-methylphenyl)methyl]benzonitrile
    • 4-[Hydroxy(2-Methylphenyl)Methyl]benzonitrile
    • DTXSID70678851
    • CS-0211367
    • AKOS016843507
    • 944517-45-7
    • BS-29862
    • MFCD11096854
    • DB-348804
    • 4-Hydroxy(2-methylphenyl)methylbenzonitrile
    • MDL: MFCD11096854
    • Inchi: 1S/C15H13NO/c1-11-4-2-3-5-14(11)15(17)13-8-6-12(10-16)7-9-13/h2-9,15,17H,1H3
    • InChI Key: JIGFPFBDFWBPAN-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C#N)=CC=1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 223.099714038g/mol
  • Monoisotopic Mass: 223.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 44Ų

4-Hydroxy(2-methylphenyl)methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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